4-Octyl-1,3-cyclopentanedione
4-Octyl-1,3-cyclopentanedione
Tsibulin 1 belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Tsibulin 1 is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, tsibulin 1 is primarily located in the membrane (predicted from logP). Outside of the human body, tsibulin 1 can be found in garden onion and onion-family vegetables. This makes tsibulin 1 a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
126624-26-8
VCID:
VC0136828
InChI:
InChI=1S/C13H22O2/c1-2-3-4-5-6-7-8-11-9-12(14)10-13(11)15/h11H,2-10H2,1H3
SMILES:
CCCCCCCCC1CC(=O)CC1=O
Molecular Formula:
C13H22O2
Molecular Weight:
210.31 g/mol
4-Octyl-1,3-cyclopentanedione
CAS No.: 126624-26-8
Main Products
VCID: VC0136828
Molecular Formula: C13H22O2
Molecular Weight: 210.31 g/mol
| CAS No. | 126624-26-8 |
|---|---|
| Product Name | 4-Octyl-1,3-cyclopentanedione |
| Molecular Formula | C13H22O2 |
| Molecular Weight | 210.31 g/mol |
| IUPAC Name | 4-octylcyclopentane-1,3-dione |
| Standard InChI | InChI=1S/C13H22O2/c1-2-3-4-5-6-7-8-11-9-12(14)10-13(11)15/h11H,2-10H2,1H3 |
| Standard InChIKey | SKPOJVSKGJMOJV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1CC(=O)CC1=O |
| Canonical SMILES | CCCCCCCCC1CC(=O)CC1=O |
| Description | Tsibulin 1 belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Tsibulin 1 is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, tsibulin 1 is primarily located in the membrane (predicted from logP). Outside of the human body, tsibulin 1 can be found in garden onion and onion-family vegetables. This makes tsibulin 1 a potential biomarker for the consumption of these food products. |
| PubChem Compound | 180441 |
| Last Modified | Nov 11 2021 |
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